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Professionals

Prodigiosin, a vibrant red pigment belonging to the prodiginine family of natural products, has

garnered significant attention in the pharmaceutical and biotechnology sectors. Produced as a

secondary metabolite by various bacteria, most notably Serratia marcescens, this tripyrrole

compound exhibits a remarkable range of biological activities, including antibacterial,

antifungal, immunosuppressive, and anticancer properties.[1][2][3] These characteristics

position prodigiosin as a promising candidate for drug development and other industrial

applications.

This document provides detailed protocols for the laboratory-scale production, extraction, and

purification of prodigiosin from Serratia marcescens. The methodologies outlined below are

synthesized from established research to ensure reproducibility and optimal yield.

Microbial Strain and Culture Conditions
The production of prodigiosin is predominantly carried out using strains of Serratia

marcescens. Several studies have optimized culture conditions to enhance pigment yield. Key

factors influencing production include media composition, pH, temperature, and aeration.[4][5]
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Recommended Strain
Serratia marcescens (e.g., ATCC strains or locally isolated strains) is the most commonly

used bacterium for prodigiosin production.[3][6][7]

Culture Media
Various media compositions have been reported to support high prodigiosin yields. Below are

examples of effective media:

Peptone-Glycerol Broth (PGB): A widely used medium for routine prodigiosin production.[8]

Nutrient Broth supplemented with specific carbon sources: Glucose and olive oil have been

shown to enhance production.[4][9]

Luria-Bertani (LB) Broth/Agar: Commonly used for initial strain activation and growth.[3][10]

Low-cost substrates: Agro-industrial wastes like corn bran and cassava wastewater have

been successfully used for cost-effective production.[6][7]

Optimized Culture Parameters
The following table summarizes optimized conditions for prodigiosin production from various

studies.
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Parameter Optimized Value Reference

Carbon Source

Olive Oil (1.5%), Sucrose

(16.29 g/L), Glucose (24 g/L),

Dextrose

[4][5][10][11]

Nitrogen Source
Casein Hydrolysate (1.5%),

Peptone (11.76 g/L)
[4][10][11]

Phosphate Source KH2PO4 [4][11]

pH 7.0 - 8.0 [4][5][9][11]

Temperature 25°C - 30°C [4][5][8][11]

Agitation 150 - 180 rpm [5][9]

Incubation Time 24 - 72 hours [11][12]

Experimental Protocols
Protocol for Prodigiosin Production
This protocol describes the steps for culturing Serratia marcescens for prodigiosin production

in a shake flask.

Inoculum Preparation:

Aseptically transfer a single colony of S. marcescens from a stock plate to a flask

containing 50 mL of Luria-Bertani (LB) broth.

Incubate the culture at 28°C for 18-24 hours with shaking at 150 rpm.[6][7]

Production Culture:

Prepare the desired production medium (e.g., Peptone-Glycerol Broth or an optimized

medium from the table above).

Inoculate the production medium with the overnight seed culture (typically a 2-5% v/v

inoculation).[10]
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Incubate the production culture under the optimized conditions (e.g., 28°C, pH 7.0, 180

rpm) for 24-72 hours.[9][10][11] The appearance of a distinct red color indicates

prodigiosin production.

Protocol for Prodigiosin Extraction
Prodigiosin is an intracellular pigment, requiring cell lysis for extraction.

Cell Harvesting:

Transfer the culture from the production flask to centrifuge tubes.

Centrifuge at 8,000 rpm for 15 minutes to pellet the bacterial cells.[8]

Discard the supernatant.

Pigment Extraction:

Resuspend the cell pellet in a suitable solvent. Acidified methanol or ethanol are

commonly used.[5][12][13] Ethyl acetate and acetone mixtures are also effective.[14]

Vortex or sonicate the mixture to ensure complete cell lysis and pigment extraction.

Centrifuge the mixture again at 8,000 rpm for 15 minutes to separate the cell debris.

Collect the colored supernatant containing the crude prodigiosin extract.

Protocol for Prodigiosin Purification
Further purification of the crude extract is often necessary for downstream applications.

Solvent Evaporation:

The crude extract can be concentrated using a rotary evaporator to remove the extraction

solvent.

Chromatography:
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Silica Gel Column Chromatography: This is a common method for purifying prodigiosin.

[13][15]

The dried crude extract is mixed with a small amount of silica gel and loaded onto a pre-

packed silica gel column.

The pigment is then eluted using a solvent system, often a gradient of petroleum ether

and ethyl acetate or chloroform and methanol.[14][15]

High-Performance Liquid Chromatography (HPLC): For obtaining high-purity prodigiosin,

reversed-phase HPLC can be employed.[10][13]

A C18 column is typically used with a mobile phase such as acetonitrile and water.

Visualizing the Process and Pathway
Prodigiosin Production Workflow
The following diagram illustrates the general workflow for producing and purifying prodigiosin
in the laboratory.
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General workflow for prodigiosin production.
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Biosynthesis of Prodigiosin
Prodigiosin biosynthesis in Serratia marcescens is a bifurcated pathway. Two separate

precursor molecules, 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-n-amyl-

pyrrole (MAP), are synthesized independently and then condensed to form the final

prodigiosin molecule.[1][2][16]
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Bifurcated biosynthesis pathway of prodigiosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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